dichloropane
dichloropane
Brand Name:
Vulcanchem
CAS No.:
146725-34-0
VCID:
VC0127944
InChI:
InChI=1S/C15H17Cl2NO2/c1-20-15(19)14-10(7-9-3-5-13(14)18-9)8-2-4-11(16)12(17)6-8/h2,4,6,9-10,13-14,18H,3,5,7H2,1H3/t9-,10+,13+,14-/m0/s1
SMILES:
COC(=O)C1C2CCC(N2)CC1C3=CC(=C(C=C3)Cl)Cl
Molecular Formula:
C15H17Cl2NO2
Molecular Weight:
314.2 g/mol
dichloropane
CAS No.: 146725-34-0
Main Products
VCID: VC0127944
Molecular Formula: C15H17Cl2NO2
Molecular Weight: 314.2 g/mol
| CAS No. | 146725-34-0 |
|---|---|
| Product Name | dichloropane |
| Molecular Formula | C15H17Cl2NO2 |
| Molecular Weight | 314.2 g/mol |
| IUPAC Name | methyl (1R,2S,3S,5S)-3-(3,4-dichlorophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate |
| Standard InChI | InChI=1S/C15H17Cl2NO2/c1-20-15(19)14-10(7-9-3-5-13(14)18-9)8-2-4-11(16)12(17)6-8/h2,4,6,9-10,13-14,18H,3,5,7H2,1H3/t9-,10+,13+,14-/m0/s1 |
| Standard InChIKey | JFUNLJPTPCQLIR-PJQZNRQZSA-N |
| Isomeric SMILES | COC(=O)[C@@H]1[C@H]2CC[C@H](N2)C[C@@H]1C3=CC(=C(C=C3)Cl)Cl |
| SMILES | COC(=O)C1C2CCC(N2)CC1C3=CC(=C(C=C3)Cl)Cl |
| Canonical SMILES | COC(=O)C1C2CCC(N2)CC1C3=CC(=C(C=C3)Cl)Cl |
| Synonyms | 2-carbomethoxy-3-(3,4-dichlorophenyl)tropane CDCT cpd dichloropane |
| PubChem Compound | 127024 |
| Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume